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Introduction

Mohr's method, a form of argentometric titration named after Karl Friedrich Mohr, is a widely

used analytical technique for the quantitative determination of chloride and bromide ions in a

sample.[1][2] This method employs a direct titration with a standardized silver nitrate solution.

[3] Potassium chromate serves as the indicator, signaling the endpoint of the titration by the

formation of a distinct reddish-brown precipitate.[4][5] The principle of Mohr's method is based

on the differential precipitation of silver halides and silver chromate.[5]

It is a common misconception that silver iodate can be used as the titrant in Mohr's method.

This is incorrect due to the low solubility of silver iodate (AgIO₃) in water, which prevents the

preparation of a sufficiently concentrated titrant solution.[6] The standard and validated

procedure exclusively uses a soluble silver salt, silver nitrate (AgNO₃), as the titrant.[7]

Principle of the Method

The titration process involves two key precipitation reactions. Initially, silver ions (Ag⁺) from the

titrant react with chloride ions (Cl⁻) in the sample to form a white precipitate of silver chloride

(AgCl), which is less soluble.[8]

Reaction 1: Analyte Precipitation Ag⁺(aq) + Cl⁻(aq) → AgCl(s) (white precipitate)

Once all the chloride ions in the sample have been precipitated, any additional silver ions from

the titrant react with the chromate indicator ions (CrO₄²⁻) present in the solution.[9] This
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reaction forms a reddish-brown precipitate of silver chromate (Ag₂CrO₄), which is more soluble

than silver chloride and thus forms only after the complete precipitation of AgCl.[1] The first

persistent appearance of this reddish-brown color signifies the endpoint of the titration.[10]

Reaction 2: Endpoint Indication 2Ag⁺(aq) + CrO₄²⁻(aq) → Ag₂CrO₄(s) (reddish-brown

precipitate)

The pH of the solution is a critical parameter for the success of Mohr's method and should be

maintained between 6.5 and 10.[8][11] In acidic conditions (pH < 6.5), the chromate ion is

converted to chromic acid, which does not effectively indicate the endpoint.[4][9] In highly

alkaline conditions (pH > 10), silver hydroxide may precipitate, interfering with the accuracy of

the results.[4][12]

Experimental Protocol
This protocol outlines the procedure for determining the chloride concentration in a sample

solution.

1. Materials and Reagents

Silver Nitrate (AgNO₃), analytical grade

Potassium Chromate (K₂CrO₄), analytical grade

Sodium Chloride (NaCl), primary standard grade

Distilled or deionized water

Burette (50 mL) and stand

Pipettes (10 mL, 25 mL)

Volumetric flasks (100 mL, 250 mL)

Conical flasks (250 mL)

Analytical balance
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2. Preparation of Solutions

0.1 M Silver Nitrate (AgNO₃) Solution (Titrant):

Dry approximately 5 g of AgNO₃ at 100°C for 2 hours and allow to cool in a desiccator.[8]

Accurately weigh about 4.25 g of the dried AgNO₃.[8]

Dissolve the weighed AgNO₃ in a 250 mL volumetric flask with distilled water and dilute to

the mark.

Store the solution in a brown bottle to protect it from light.[8]

Potassium Chromate (K₂CrO₄) Indicator Solution (5% w/v):

Dissolve 5 g of K₂CrO₄ in 100 mL of distilled water.

0.1 M Sodium Chloride (NaCl) Standard Solution:

Dry primary standard grade NaCl at 110°C for 2 hours and cool in a desiccator.

Accurately weigh about 0.5844 g of dried NaCl.

Dissolve in a 100 mL volumetric flask with distilled water and dilute to the mark.

3. Standardization of Silver Nitrate Solution

Pipette 25.00 mL of the standard 0.1 M NaCl solution into a 250 mL conical flask.

Add 1 mL of 5% potassium chromate indicator solution. The solution will turn a faint lemon-

yellow color.[8]

Titrate with the prepared AgNO₃ solution while swirling the flask continuously. A white

precipitate of AgCl will form.

Continue the titration until the first permanent appearance of a faint reddish-brown or orange

color. This is the endpoint.

Record the volume of AgNO₃ solution used.
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Repeat the titration at least two more times to obtain concordant results.

Calculate the exact molarity of the AgNO₃ solution using the average volume.

4. Titration of the Unknown Chloride Sample

Pipette a known volume (e.g., 25.00 mL) of the unknown chloride sample into a 250 mL

conical flask.

If necessary, adjust the pH of the sample to be between 6.5 and 10.

Add 1 mL of 5% potassium chromate indicator solution.

Titrate with the standardized AgNO₃ solution until the endpoint is reached, as indicated by

the persistent reddish-brown color.

Record the volume of AgNO₃ used.

Repeat the titration for a total of three trials.

5. Calculation of Chloride Concentration

Calculate the concentration of chloride ions in the unknown sample using the following formula:

Molarity of Cl⁻ = (Molarity of AgNO₃ × Volume of AgNO₃) / Volume of Sample

Data Presentation
Table 1: Standardization of Silver Nitrate Solution
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Trial
Volume of 0.1
M NaCl (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
AgNO₃ used
(mL)

1 25.00

2 25.00

3 25.00

Average

Table 2: Titration of Unknown Chloride Sample

Trial
Volume of
Unknown
Sample (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
AgNO₃ used
(mL)

1 25.00

2 25.00

3 25.00

Average
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Caption: Experimental workflow for chloride determination by Mohr's method.
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Caption: Chemical reactions occurring during Mohr's titration.

Limitations and Considerations
The Mohr method's accuracy is compromised in samples with low chloride concentrations.

[13]

The presence of ions such as bromide, iodide, cyanide, and phosphate can interfere with the

titration as they also form precipitates with silver ions.[12][13]

The endpoint determination is subjective and can be a source of error, especially in turbid or

colored solutions.[13]

The method is not suitable for the analysis of acidic or strongly basic samples without prior

pH adjustment.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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